Cas no 4225-45-0 (2H-Pyran-2-one,4-methoxy-6-phenyl-)

• Product Name: 2H-Pyran-2-one,4-methoxy-6-phenyl-
• CAS No: 4225-45-0
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 333494
• PubChem ID: 249888
• Update Time: 2025-04-19

2H-Pyran-2-one,4-methoxy-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,4-methoxy-6-phenyl-
• 4-methoxy-6-phenylpyran-2-one
• 4-methoxy-6-phenyl-2H-pyran-2-one
• 4-methoxy-6-phenyl-2-pyrone
• 4-Methoxy-6-phenyl-pyran-2-on
• 4-methoxy-6-phenyl-pyran-2-one
• 4-methoxyphenylcoumalin
• AC1L6PFR
• AC1Q69K9
• AR-1G3122
• CTK4I5941
• NSC68684
• 4225-45-0
• DTXSID10290450
• NSC-68684

• Inchi： 1S/C12H10O3/c1-14-10-7-11(15-12(13)8-10)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： JRKYMPFHUAZGIS-UHFFFAOYSA-N
• SMILES： O1C(C=C(C=C1C1C=CC=CC=1)OC)=O

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 2.31540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives